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Compound of Interest

Compound Name: 4-Aminophenyl phosphate

Cat. No.: B1207859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for 4-Aminophenyl phosphate (4-APP). The information

presented herein is crucial for ensuring the integrity and performance of 4-APP in research and

development applications, particularly in enzymatic assays and as a building block in drug

development. This guide consolidates information on its chemical properties, degradation

pathways, and analytical methodologies for stability assessment.

Chemical and Physical Properties
4-Aminophenyl phosphate is an organic compound that serves as a key substrate for alkaline

phosphatase in various biochemical assays. The monosodium salt hydrate is the most common

commercially available form.
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Property Value

Chemical Name 4-Aminophenyl phosphate

Common Form Monosodium salt hydrate

CAS Number 108084-47-5 (monosodium salt hydrate)

Molecular Formula C₆H₈NNaO₄P (monosodium salt)

Molecular Weight 211.09 g/mol (anhydrous basis)[1]

Appearance White to off-white powder

Solubility Soluble in water (up to 50 mM)

Recommended Storage Conditions
Proper storage is paramount to maintain the stability and shelf-life of 4-Aminophenyl
phosphate. The following conditions are recommended based on supplier safety data sheets

and product information.

Solid Form (Monosodium Salt Hydrate)
Parameter Recommended Condition

Temperature -20°C or below (-15°C)[1][2]

Light
Protect from light; store in amber vials or dark

conditions.[1]

Atmosphere

Store under desiccating conditions. For long-

term stability, storage under an inert atmosphere

(e.g., argon or nitrogen) is advisable to prevent

oxidation.

Shelf Life Up to 12 months under appropriate conditions.

Solution Form
While specific stability data for 4-APP solutions is not extensively published, general best

practices for similar compounds suggest the following:
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Parameter Recommended Condition

Temperature

Store frozen at -20°C or below in aliquots to

avoid repeated freeze-thaw cycles. For short-

term use (within a day), refrigeration at 2-8°C

may be acceptable, but should be validated for

the specific application.[3]

pH

The stability of phosphate esters is pH-

dependent. It is recommended to prepare

solutions in a buffered system, ideally close to

neutral pH, unless the experimental protocol

dictates otherwise. Strongly acidic or alkaline

conditions are likely to accelerate hydrolysis.

Light
Protect solutions from light, especially if stored

for extended periods.

Preparation
Use high-purity, degassed solvents to prepare

solutions to minimize oxidative degradation.

Degradation Pathways
The primary degradation pathway for 4-Aminophenyl phosphate is the hydrolysis of the

phosphate ester bond. Other potential degradation routes include oxidation and photolysis,

particularly of the hydrolysis product, 4-aminophenol.

Hydrolysis
The most significant degradation pathway for 4-APP is hydrolysis, which can be both enzymatic

and non-enzymatic. This reaction cleaves the phosphate ester bond to yield 4-aminophenol (4-

AP) and inorganic phosphate. The rate of non-enzymatic hydrolysis is influenced by pH and

temperature.
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Hydrolysis of 4-Aminophenyl Phosphate

4-Aminophenyl phosphate

4-Aminophenol

 H₂O
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Oxidation of 4-Aminophenol
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Polymerization Products
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Forced Degradation Workflow

Stress Conditions

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C)

Analysis by Stability-Indicating
HPLC Method

Base Hydrolysis
(e.g., 0.1 M NaOH, 60°C)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal Degradation
(e.g., 60°C, solid & solution)

Photolytic Degradation
(ICH Q1B guidelines)

4-APP Sample
(Solid and Solution)

Data Evaluation
(Peak Purity, Mass Balance,

Degradant Identification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Stability and Storage of 4-Aminophenyl Phosphate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207859#4-aminophenyl-phosphate-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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